Cas no 51333-22-3 (Budesonide)

• Product Name: Budesonide
• CAS No: 51333-22-3
• MF: C₂₅H₃₄O₆
• MW: 430.533868312836
• MDL: MFCD00083259
• CID: 55984
• PubChem ID: 5281004
• Update Time: 2025-12-01

Budesonide Chemical and Physical Properties

Names and Identifiers

• S-budesonide
• Budesonide
• Budesonide (Rhinocort®, Pulmicort® , Entocort®, Symbicort®, Noex®, Entocort EC®)
• Budesonide,(11β,16α)-16,17-[Butylidenebis(oxy)]-11,21-dihydroxypregna-1,4-diene-3,20-dione
• 16,17-Butylidenebis(oxy)-11,21-dihydroxypregna-1,4-diene-3,20-dione
• BIDIEN
• Budeson
• Entocort
• Micronyl
• PREFERID
• PULMICORT
• Respules
• RHINOCORT
• S-1320
• SPIROCORT
• 16,17-Butylidenebis(oxy)-11-,21-dihydroxypregna-1,4-diene-3,20-dione
• Dexbudesonide
• (22R)-Budesonide
• 2HI1006KPH
• DSSTox_CID_202
• DSSTox_RID_75430
• DSSTox_GSID_20202
• Dexbudesonide [INN]
• R-Budesonide
• BUDESONIDE (11beta,16alpha(R))
• (4aR,4bS,5S,6aS,6b
• BPBio1_000523
• Prestwick2_000518
• UCERIS COMPONENT BUDESONIDE
• HMS3260D09
• Cortivent
• Budesonide Easyhaler
• MLS002207112
• Budesonide, >=99%
• BSPBio_000475
• D07AC09
• 16A(R),17-(BUTYLIDENEBIS(OXY))-11B,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• EU-0100174
• NC00626
• (11?,16?)-16,17-[Butylidenebis(oxy)]-11,21-dihydroxypregna-1,4-diene-3,20-dione
• BUDESONIDE [EP MONOGRAPH]
• Pregna-1,4-diene-3,20-dione, 16,17-butylidenebis(oxy)-11,21-dihydroxy-, (11beta,16alpha(R))-, and 16alpha,17-((S)-Butylidenebis(oxy))-11beta,21-dihydroxypregna-1,4-diene-3,20-dione
• CS-0695032
• BUDESONIDE [USP-RS]
• R01AD05
• BUDESONIDE [JAN]
• Pregna-1,4-diene-3,20-dione,16,17-(butylidenebis(oxy))-11,21-dihydroxy-, (11beta,16alpha)-
• EINECS 257-139-7
• BDBM50354850
• NS00000099
• Rhinocort Allergy
• BUDESONIDE (EP MONOGRAPH)
• BUDESONIDE [USP MONOGRAPH]
• Jorveza
• SPBio_002396
• BUDESONIDE [ORANGE BOOK]
• 51333-22-3 , Budesonide, 11beta, 16alpha
• Miflonide
• CCRIS 5230
• BB164267
• Epitope ID:161750
• Q422212
• BUDESONIDE COMPONENT OF AIRSUPRA
• Budecort Inhaler
• Budesonidum
• Budesonido
• MLS000028507
• Prestwick0_000518
• A07EA06
• BUDESONIDE [WHO-DD]
• J-504150
• Budesonide (anti-inflammatory)
• (+)-16alpha,17alpha-Butylidenedioxy-11beta,21-dihydroxy-1,4-pregnadiene-3,20-dione
• NCGC00259376-01
• Eltair
• Prestwick3_000518
• Entocort EC
• NSC-757788
• Budesonide Inhalation Suspension
• R03BA02
• SR-01000000101-2
• MAP-0010
• Pulmicort turbuhaler
• ORTIKOS
• Inflammide
• CAS-51333-22-3
• UNII-Q3OKS62Q6X
• BUDESONIDE (USP-RS)
• T70986
• Budesonide (Standard)
• ENTOCORTEC
• Uceris
• Tox21_201827
• NCGC00256415-01
• BUDESONIDE (USP MONOGRAPH)
• MFCD00083259
• Pulmicort Flexhaler
• MAP0010
• 16-alpha,17-alpha-Butylidenedioxy-11-beta,21-dihydroxy-1,4-pregnadiene-3,20-dione
• DTXCID50820058
• DB01222
• SYMBICORT COMPONENT BUDESONIDE
• Pulmicort Topinasal
• BUDESONIDE [INN]
• CS-2063
• (R)-Budesonide
• CHEMBL1370
• Q-101375
• HSDB 8279
• Entocort EC (TN)
• Budesonide Inhalation
• BCP05589
• Tox21_302815
• BREZTRI COMPONENT BUDESONIDE
• Pulmicort Respules
• Ultesa
• Budesonido (INN-Spanish)
• Budesonide MMX
• Budenofalk
• Rhinocort (TN)
• Nasocort
• Pulmaxan turbohaler
• NCGC00021318-08
• HMS2232D17
• Budecort
• Tarpeyo
• Pulmicort (TN)
• SR-01000000101-6
• HMS3259H07
• AKOS015969655
• SCHEMBL4096
• S 1320
• Pregna-1,4-diene-3,20-dione, 16,17-(butylidenebis(oxy))-11,21-dihydroxy-, (11-beta,16-alpha)-
• Budesonida
• Q3OKS62Q6X
• NCGC00089747-04
• Lopac0_000174
• Budesonide (JAN/USP/INN)
• LP00174
• Prestwick_840
• (11beta,16alpha)-16,17-(Butylidenebis(oxy))-11,21-dihydroxypregna-1,4-diene-3,20-dione
• Budesonide [USAN:INN:BAN:JAN]
• Giona Easyhaler
• Fvolir
• Tox21_110653
• BUDESONIDE [MI]
• BUDESONIDE [VANDF]
• Budesonide, European Pharmacopoeia (EP) Reference Standard
• AC-4697
• (6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a-dimethyl-10-propyl-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-dodecahydro-4H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4-one
• HMS3713H17
• Tox21_500174
• HY-13580
• Budesonide, United States Pharmacopeia (USP) Reference Standard
• HMS2096H17
• Prestwick1_000518
• CPD000058337
• Budesonido [INN-Spanish]
• Pregna-1,4-diene-3,20-dione, 16,17-[butylidenebis(oxy)]-11,21-dihydroxy-, (11.beta.,16.alpha.)-
• 11beta,21-dihydroxy-16alpha,17alpha-(butane-1,1-diyldioxy)pregna-1,4-diene-3,20-dione
• 51372-29-3
• Budesonide; 16?,17-[(1RS)-butylidenebis(oxy)]-11?,21-dihydroxypregna-1,4-diene-3,20-dione
• NCGC00021318-18
• HMS1569H17
• CHEBI:3207
• Budesonidum (INN-Latin)
• NCGC00016862-01
• HMS3413B08
• (4aR,4bS,5S,6aS,6bS,9aR,10aS,10bS)-6b-Glycoloyl-5-hydroxy-4a,6a-dimethyl-8-propyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• HMS3677P17
• CCG-204269
• GTPL7434
• Budiair
• NCGC00260859-01
• Budesonidum (Latin)
• SDCCGSBI-0050162.P002
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.0^{2,9}.0^{4,8}.0^{13,18}]icosa-14,17-dien-16-one
• BUDESONIDE COMPONENT OF UCERIS
• HY-13580R
• BUDESONIDE [USAN]
• (11-beta,16-alpha)-16,17-(Butylidenebis(oxy))-11,21-dihydroxypregna-1,4-diene-3,20-dione
• PULMICORTFLEXHALER
• SMR000058337
• AIRSUPRA COMPONENT BUDESONIDE
• Uceris (TN)
• Eohilia (budesonide oral suspension)
• Budesonide 100 microg/mL in Acetonitrile
• 5-hydroxy-6b-(hydroxyacetyl)-4a,6a-dimethyl-8-propyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• SR-01000000101
• Butacort
• Rhinocort alpha
• MLS001077323
• B3909
• Opera_ID_1696
• Budesonidum [INN-Latin]
• BRD-A34299591-001-03-4
• Noex
• HMS3413P17
• KS-1162
• 51333-22-3
• B 7777
• NSC 757788
• Rhinocort Aqua
• (RS)-11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with butyraldehyde
• BUDESONIDE COMPONENT OF BREZTRI
• BudesonideInhalation Suspension
• NCGC00021318-06
• BUDESONIDE (ENTERIC COATED)
• Pulmaxan
• HMS3677B08
• (6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a-dimethyl-10-propyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one
• BUDESONIDE COMPONENT OF SYMBICORT
• Budesonide, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00021318-05
• EN300-19737584
• D00246
• DTXSID8020202
• BRD-A34299591-001-26-5
• EOHILIA
• BRD-A34299591-001-22-4
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• BRD-A34299591-001-25-7
• Budesonide; 16a,17-[(1RS)-butylidenebis(oxy)]-11ss,21-dihydroxypregna-1,4-diene-3,20-dione
• Budesonide (JP18/USP/INN)

• MDL： MFCD00083259
• Inchi： 1S/C25H34O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-18,20-22,26,28H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1
• InChI Key： VOVIALXJUBGFJZ-KWVAZRHASA-N
• SMILES： O1C(CCC)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(CO)=O)O)=O

Computed Properties

• Exact Mass: 430.23600
• Monoisotopic Mass: 430.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: No data available
• Density: 1.1046 (rough estimate)
• Melting Point: 235-245°C
• Boiling Point: 599.7°C at 760 mmHg
• Flash Point: 201.8±23.6 °C
• Refractive Index: 1.4593 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度215 mg/mL(499.38 mM;Need ultrasonic and warming)
• PSA: 93.06000
• LogP: 2.71680
• Merck: 14,1468
• Specific Rotation: +100° - +110° (c=0.28, CH2Cl2)

Budesonide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S22-S36
• RTECS：TU3723000
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R40
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds